Cas no 1227623-07-5 (2-(azetidin-3-yloxy)-4-bromophenol)
2-(azetidin-3-yloxy)-4-bromophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(azetidin-3-yloxy)-4-bromophenol
- EN300-1924475
- 1227623-07-5
-
- Inchi: 1S/C9H10BrNO2/c10-6-1-2-8(12)9(3-6)13-7-4-11-5-7/h1-3,7,11-12H,4-5H2
- InChI Key: DCFAQTLDFUTCPE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)OC1CNC1)O
Computed Properties
- Exact Mass: 242.98949g/mol
- Monoisotopic Mass: 242.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.5Ų
2-(azetidin-3-yloxy)-4-bromophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1924475-0.05g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1924475-0.1g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1924475-0.25g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1924475-0.5g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1924475-1.0g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 1g |
$1057.0 | 2023-05-31 | ||
| Enamine | EN300-1924475-2.5g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1924475-5.0g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 5g |
$3065.0 | 2023-05-31 | ||
| Enamine | EN300-1924475-10.0g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 10g |
$4545.0 | 2023-05-31 | ||
| Enamine | EN300-1924475-1g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1924475-5g |
2-(azetidin-3-yloxy)-4-bromophenol |
1227623-07-5 | 5g |
$3065.0 | 2023-09-17 |
2-(azetidin-3-yloxy)-4-bromophenol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(azetidin-3-yloxy)-4-bromophenol
Introduction to 2-(Azetidin-3-yloxy)-4-bromophenol (CAS No. 1227623-07-5)
2-(Azetidin-3-yloxy)-4-bromophenol (CAS No. 1227623-07-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The combination of a bromophenol moiety and an azetidine ring provides a foundation for exploring its biological activities and chemical reactivity.
The chemical structure of 2-(azetidin-3-yloxy)-4-bromophenol is particularly noteworthy. The presence of the bromine atom on the phenol ring imparts unique electronic and steric properties, which can influence its interactions with biological targets. Additionally, the azetidine ring, a four-membered heterocycle, adds further complexity and reactivity to the molecule. These structural elements make 2-(azetidin-3-yloxy)-4-bromophenol an attractive candidate for various chemical transformations and biological studies.
In recent years, significant advancements in synthetic methodologies have facilitated the efficient preparation of 2-(azetidin-3-yloxy)-4-bromophenol. Researchers have developed robust and scalable synthetic routes that enable the production of this compound with high purity and yield. These methods often involve multistep reactions, including nucleophilic substitution, coupling reactions, and functional group manipulations. The ability to synthesize 2-(azetidin-3-yloxy)-4-bromophenol efficiently is crucial for advancing its applications in drug discovery and development.
The biological activities of 2-(azetidin-3-yloxy)-4-bromophenol have been extensively studied in various contexts. One area of interest is its potential as an antioxidant agent. Phenolic compounds are known for their antioxidant properties, which can help protect cells from oxidative stress and damage. Preliminary studies have shown that 2-(azetidin-3-yloxy)-4-bromophenol exhibits significant antioxidant activity, making it a promising candidate for further investigation in this area.
Beyond its antioxidant properties, 2-(azetidin-3-yloxy)-4-bromophenol has also been explored for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that can contribute to various diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Studies have indicated that 2-(azetidin-3-yloxy)-4-bromophenol can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory mediators. This property makes it a valuable lead compound for developing new anti-inflammatory drugs.
The pharmacological profile of 2-(azetidin-3-yloxy)-4-bromophenol has also been evaluated in preclinical models. In vitro assays have demonstrated that this compound can interact with specific protein targets, such as kinases and receptors, which are implicated in various disease processes. These interactions suggest that 2-(azetidin-3-yloxy)-4-bromophenol may have therapeutic potential in treating conditions such as cancer, diabetes, and neurological disorders.
To further understand the biological activities of 2-(azetidin-3-yloxy)-4-bromophenol, researchers have conducted detailed structure-activity relationship (SAR) studies. These studies involve synthesizing analogs with modifications to the bromophenol or azetidine moieties to identify key structural features responsible for specific biological effects. The results of these SAR studies provide valuable insights into the molecular mechanisms underlying the activities of 2-(azetidin-3-yloxy)-4-bromophenol, guiding the design of more potent and selective derivatives.
In addition to its direct biological activities, 2-(azetidin-3-yloxy)-4-bromophenol has also been investigated as a building block for more complex molecules. Its reactivity and functional group diversity make it a useful intermediate in the synthesis of advanced pharmaceuticals and materials. For example, researchers have used this compound as a starting material to synthesize novel ligands for G protein-coupled receptors (GPCRs), which are important targets in drug discovery.
The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-(azetidin-3-yloxy)-4-bromophenol have shown that it exhibits low toxicity to aquatic organisms and degrades readily under environmental conditions. This favorable environmental profile makes it a suitable candidate for industrial applications where environmental sustainability is a priority.
In conclusion, 2-(azetidin-3-yloxy)-4-bromophenol (CAS No. 1227623-07-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable environmental profile, position it as a valuable tool for advancing scientific knowledge and developing new therapeutic agents. Ongoing research continues to uncover new applications and insights into the properties of this intriguing compound.
1227623-07-5 (2-(azetidin-3-yloxy)-4-bromophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)